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Compound of Interest

Compound Name: N,N-dimethyl-1-naphthylamine

Cat. No.: B7770724

CAS Number: 86-56-6

This in-depth technical guide serves as a core resource for researchers, scientists, and drug
development professionals on N,N-dimethyl-1-naphthylamine. It covers the compound's
chemical and physical properties, synthesis, key applications with detailed experimental
protocols, and essential safety information.

Core Chemical and Physical Data

N,N-Dimethyl-1-naphthylamine, also known as 1-dimethylaminonaphthalene, is an aromatic
amine.[1] It is a synthetic compound formally derived from 1-naphthylamine by the substitution
of the two hydrogen atoms of the amino group with methyl groups.[1]
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Property Value Source
CAS Number 86-56-6 [1]
Molecular Formula Ci2H13N [2]
Molecular Weight 171.24 g/mol [2]
Appearance Liquid [2]
Boiling Point 139-140 °C at 13 mmHg [1]
Density 1.042 g/cm3 at 25 °C [1]
1-Dimethylaminonaphthalene,
Synonyms N,N-Dimethylnaphthalen-1- 2]

amine, Dimethyl-alpha-

naphthylamine

Experimental Protocols
Synthesis of N,N-Dimethyl-1-naphthylamine via
Eschweiler-Clarke Reaction

A common and effective method for the synthesis of N,N-dimethyl-1-naphthylamine is the

Eschweiler-Clarke reaction, which involves the methylation of a primary amine.[3][4] This

reaction uses an excess of formic acid and formaldehyde to methylate 1-naphthylamine.[3]

Materials:

1-naphthylamine

Formic acid (88-98%)

Formaldehyde (37% aqueous solution)

Sodium hydroxide solution (for basification)

Dichloromethane or other suitable extraction solvent
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e Anhydrous sodium sulfate

o Standard laboratory glassware

Procedure:

 In a round-bottom flask, dissolve 1-naphthylamine in an excess of formic acid.
e Slowly add an excess of formaldehyde solution to the mixture while stirring.

e Heat the reaction mixture to reflux for several hours until the reaction is complete (monitoring
by TLC or LC-MS is recommended).

e Cool the reaction mixture to room temperature and carefully basify with a sodium hydroxide
solution to a pH > 10.

o Extract the product with dichloromethane or another suitable organic solvent.

o Combine the organic extracts, wash with water and brine, and dry over anhydrous sodium
sulfate.

 Filter and concentrate the solvent under reduced pressure to yield the crude N,N-dimethyl-
1-naphthylamine.

 Further purification can be achieved by vacuum distillation.

Nitrate Reductase Test

N,N-Dimethyl-1-naphthylamine is a key reagent in the nitrate reductase test, used to
determine the ability of an organism to reduce nitrate to nitrite.[1]

Materials:
 Nitrate broth culture of the test organism
e Reagent A: Sulfanilic acid solution

e Reagent B: N,N-Dimethyl-1-naphthylamine solution
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e Zinc dust (for confirmation of negative results)
Procedure:

o Following incubation of the test organism in nitrate broth, add 5 drops of Reagent A and 5
drops of Reagent B to the culture tube.

o Shake the tube well to mix the reagents with the medium.

o Observe for a color change. The development of a distinct red or pink color within a few
minutes indicates the presence of nitrite and a positive test for nitrate reduction.

« If no color change occurs, it may indicate either that the organism did not reduce nitrate, or
that it reduced nitrate completely to nitrogen gas.

 To differentiate, add a small amount of zinc dust to the tube. If the medium turns red after the
addition of zinc, it confirms that nitrate was present and the test is negative. If the medium
remains colorless, it indicates that the nitrate was reduced to nitrogen gas, and the test is
positive.

Applications in Research and Development

The primary application of N,N-dimethyl-1-naphthylamine is as a chromogenic reagent for the
detection of nitrite ions. This property is exploited in various assays, most notably the Griess
test for nitrite, which has applications in fields ranging from clinical diagnostics to environmental
monitoring.

In the context of drug development, while not a therapeutic agent itself, its role in assays for
nitric oxide (NO) is significant. As NO is a critical signaling molecule in numerous physiological
and pathological processes, assays involving N,N-dimethyl-1-naphthylamine can be used to
screen for compounds that modulate NO production.

Logical Workflow Diagram

Below is a diagram illustrating the workflow of the Nitrate Reductase Test.
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Caption: Workflow of the Nitrate Reductase Test.

Safety and Handling

N,N-Dimethyl-1-naphthylamine is harmful if swallowed and may cause skin, eye, and
respiratory irritation. It is essential to handle this chemical with appropriate personal protective
equipment (PPE), including gloves, safety goggles, and a lab coat. Work should be conducted
in a well-ventilated area or under a fume hood. Store the compound in a cool, dry place away
from incompatible materials such as strong oxidizing agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7770724#n-n-dimethyl-1-naphthylamine-cas-number-
lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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